Cas no 1979-52-8 (Benzene, 1-[2,2-difluoro-1-(trifluoromethyl)ethenyl]-4-methyl-)

Benzene, 1-[2,2-difluoro-1-(trifluoromethyl)ethenyl]-4-methyl- structure
1979-52-8 structure
Product Name:Benzene, 1-[2,2-difluoro-1-(trifluoromethyl)ethenyl]-4-methyl-
CAS No:1979-52-8
MF:C10H7F5
MW:222.154600381851
CID:1388962
PubChem ID:10082254
Update Time:2025-04-20

Benzene, 1-[2,2-difluoro-1-(trifluoromethyl)ethenyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[2,2-difluoro-1-(trifluoromethyl)ethenyl]-4-methyl-
    • 1,1,3,3,3-Pentafluoro-2-(4-methylphenyl)-1-propene
    • SCHEMBL4669124
    • 1-[2,2-Difluoro-1-(trifluoromethyl)ethenyl]-4-methylbenzene
    • SPNBVHMMYHJBLL-UHFFFAOYSA-N
    • 1979-52-8
    • DTXSID001188560
    • Inchi: 1S/C10H7F5/c1-6-2-4-7(5-3-6)8(9(11)12)10(13,14)15/h2-5H,1H3
    • InChI Key: SPNBVHMMYHJBLL-UHFFFAOYSA-N
    • SMILES: FC(/C(=C(\F)/F)/C1C=CC(C)=CC=1)(F)F

Computed Properties

  • Exact Mass: 222.04681
  • Monoisotopic Mass: 222.04679103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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